Cas no 65016-61-7 (3-Heptylthiophene)

• Product Name: 3-Heptylthiophene
• CAS No: 65016-61-7
• MF: C₁₁H₁₈S
• MW: 182.325622081757
• MDL: MFCD00130131
• CID: 502529
• PubChem ID: 87571089
• Update Time: 2026-04-29

3-Heptylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Heptylthiophene
• 3-n-Heptylthiophene
• Thiophene, 3-heptyl-
• 3-n-Heptylthiophene1000µg
• 27B6L18UYC
• IUUMHORDQCAXQU-UHFFFAOYSA-
• C11H18S
• IUUMHORDQCAXQU-UHFFFAOYSA-N
• 9953AB
• VT20230
• TRA0016335
• AK122364
• AX8088446

• MDL： MFCD00130131
• Inchi： 1S/C11H18S/c1-2-3-4-5-6-7-11-8-9-12-10-11/h8-10H,2-7H2,1H3
• InChI Key： IUUMHORDQCAXQU-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.11300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Colorless transparent or yellow liquid
• Density: 0.916
• Melting Point: -29.15°C (estimate)
• Boiling Point: 140°C/33mmHg
• Flash Point: 73.4±4.9 °C
• Refractive Index: 1.4925-1.4945
• PSA: 28.24000
• LogP: 4.26100
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Heptylthiophene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Heptylthiophene

Comprehensive Overview of 3-Heptylthiophene (CAS No. 65016-61-7): Properties, Applications, and Industry Trends

3-Heptylthiophene (CAS No. 65016-61-7) is a specialized organic compound belonging to the alkylthiophene family, which has garnered significant attention in materials science and industrial applications. With the growing demand for advanced functional materials, researchers and manufacturers are increasingly exploring the potential of 3-substituted thiophenes like 3-Heptylthiophene due to their unique electronic and structural properties. This article delves into the molecular characteristics, synthesis methods, and cutting-edge applications of this compound while addressing trending topics such as sustainable materials, organic electronics, and green chemistry.

The molecular structure of 3-Heptylthiophene features a thiophene ring substituted with a heptyl chain at the 3-position, offering a balance between hydrophobicity and π-conjugation. This design makes it a valuable building block for conductive polymers, particularly in the development of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent studies highlight its role in improving charge carrier mobility in polythiophene-based materials, a hot topic in flexible electronics research. The compound’s CAS registry number 65016-61-7 serves as a critical identifier for regulatory compliance and technical documentation across global supply chains.

From an industrial perspective, 3-Heptylthiophene is synthesized through controlled cross-coupling reactions such as Kumada or Negishi couplings, aligning with the pharmaceutical industry’s shift toward atom-efficient synthesis. Its compatibility with green solvent systems (e.g., bio-based alcohols) resonates with the circular economy movement, a frequently searched term in chemical manufacturing forums. Furthermore, its low volatility and thermal stability make it suitable for high-performance coatings, another area witnessing exponential growth due to demand in aerospace and automotive sectors.

Emerging applications of CAS 65016-61-7 include its use as a precursor for liquid crystal materials and self-assembled monolayers (SAMs), topics frequently queried in academic search engines. The compound’s alkyl chain length optimization (heptyl vs. shorter/longer analogs) is a subject of ongoing research, particularly for tuning solubility parameters in polymer blends—a key consideration for inkjet-printed electronics. Environmental profiling studies also indicate its lower ecotoxicity compared to halogenated alternatives, addressing the sustainable chemistry concerns prevalent in regulatory discussions.

Market analysts note rising interest in 3-Heptylthiophene suppliers and pricing trends, driven by its niche applications in OLED displays and wearable sensors. FAQs in technical communities often focus on its storage conditions (recommended under inert gas) and compatibility with common monomers like EDOT. As industries prioritize bio-derived materials, derivative forms of this compound are being explored for biodegradable electronics—a trending topic in materials science publications.

In summary, 3-Heptylthiophene (CAS No. 65016-61-7) represents a versatile compound at the intersection of organic synthesis and advanced material engineering. Its relevance to energy storage solutions and smart packaging technologies positions it as a compound of strategic importance, with research activity expected to grow in alignment with global decarbonization initiatives. Proper keyword optimization—such as alkylthiophene derivatives, conductive polymer additives, and CAS 65016-61-7 specifications—ensures this content meets both scientific and SEO requirements.